Cas no 1522279-23-7 (1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1522279-23-7
• CID: 4603889
• PubChem ID: 79422876
• Update Time: 2025-06-11

1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTOXYCARBONYL)-3-(TETRAHYDRO-2H-PYRAN-4-YL)PYRROLIDINE-3-CARBOXY+
• 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1522279-23-7, commonly referred to as 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyrrolidine ring substituted with both a tert-butoxycarbonyl (Boc) group and an oxane (tetrahydropyran) moiety. These substituents confer the molecule with intriguing chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) groups in protecting amino groups during peptide synthesis. The Boc group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid, the Boc group plays a critical role in stabilizing the molecule during synthesis while also contributing to its overall hydrophobicity, which is essential for its potential use in drug delivery systems.

The presence of an oxane (tetrahydropyran) ring in the molecule introduces additional complexity to its structure. Oxane rings are known for their ability to form cyclic ethers, which can enhance the molecule's solubility and bioavailability. This feature makes 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid a promising candidate for use in drug delivery systems, particularly for drugs that require controlled release mechanisms. Recent research has demonstrated that such molecules can be engineered to release drugs at specific sites within the body, thereby minimizing systemic toxicity and improving therapeutic efficacy.

The pyrrolidine ring itself is a five-membered nitrogen-containing heterocycle that is commonly found in natural products and synthetic drugs. The substitution pattern of this ring in 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid suggests that it may exhibit interesting pharmacokinetic properties. For instance, the steric hindrance introduced by the Boc and oxane groups could influence the molecule's absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these properties is crucial for determining the compound's suitability as a drug candidate or as a building block for more complex molecules.

From a synthetic standpoint, 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid can be synthesized via a variety of routes, including but not limited to, nucleophilic substitution, condensation reactions, and ring-closing metathesis. The choice of synthesis method depends on the availability of starting materials and the desired level of stereocontrol. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects on biological activity.

In terms of applications, this compound has shown potential in several areas. For example, its ability to form stable amides makes it a valuable reagent in peptide synthesis. Additionally, its unique structure suggests that it could serve as a scaffold for designing novel bioactive molecules with improved pharmacological profiles. Recent studies have explored its use as a precursor for constructing complex natural product analogs, which could lead to the discovery of new therapeutic agents.

One area where 1-(tert-butoxy)carbonyl-3-(oxan-4-yl)pyrrolidine-3-carboxylic acid has shown particular promise is in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active forms within the body through enzymatic or chemical processes. The presence of both a Boc group and an oxane ring in this molecule provides multiple sites for functionalization, enabling researchers to design prodrugs with tailored release profiles. This approach has been successfully applied in anticancer drug development, where controlled drug release can significantly reduce side effects while maintaining therapeutic efficacy.

Furthermore, the compound's ability to form self-assembled structures has been explored in materials science applications. For instance, its amphiphilic nature allows it to form micelles or vesicles when dispersed in aqueous media. These structures have potential applications in drug delivery systems, where they can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent experiments have demonstrated that such self-assembled structures can be engineered to respond to external stimuli, such as pH or temperature changes, further expanding their utility.

In conclusion, 1-(tert-butoxy)carbonyl-3-(oxan-4-y